Cas no 893738-18-6 (5-(3-Methoxyphenyl)pyridin-2-amine)

• Product Name: 5-(3-Methoxyphenyl)pyridin-2-amine
• CAS No: 893738-18-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD06802136
• CID: 1039310
• PubChem ID: 20099809
• Update Time: 2025-06-08

5-(3-Methoxyphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)pyridin-2-amine
• 5-(3-METHOXYPHENYL)-2-PYRIDINAMINE
• 893738-18-6
• BS-23900
• AKOS004116333
• A861208
• CS-0206169
• DTXSID50602412
• MFCD06802136
• AB30248
• BB 0223184
• SCHEMBL12486978
• G70464

• MDL： MFCD06802136
• Inchi： 1S/C12H12N2O/c1-15-11-4-2-3-9(7-11)10-5-6-12(13)14-8-10/h2-8H,1H3,(H2,13,14)
• InChI Key： UVYHJYCQMANHPO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.87000
• LogP: 2.26950

Additional information on 5-(3-Methoxyphenyl)pyridin-2-amine

5-(3-Methoxyphenyl)pyridin-2-amine: A Comprehensive Overview

5-(3-Methoxyphenyl)pyridin-2-amine, with the CAS number 893738-18-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular formula of 5-(3-Methoxyphenyl)pyridin-2-amine is C₁₁H₁₂N₂O, and it has a molecular weight of approximately 184.22 g/mol. The compound features a pyridine ring substituted with a 3-methoxyphenyl group, which imparts specific chemical and biological properties. The methoxy group on the phenyl ring contributes to the compound's lipophilicity and can influence its binding affinity to various biological targets.

In recent years, 5-(3-Methoxyphenyl)pyridin-2-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, making it a candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 5-(3-Methoxyphenyl)pyridin-2-amine to selectively bind to serotonin 5-HT_1A receptors. This selective binding property is crucial for developing drugs with fewer side effects compared to non-selective agents. The researchers also noted that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for clinical translation.

Beyond its potential in neurological disorders, 5-(3-Methoxyphenyl)pyridin-2-amine has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 5-(3-Methoxyphenyl)pyridin-2-amine may have therapeutic potential in managing inflammatory conditions.

The structural flexibility of 5-(3-Methoxyphenyl)pyridin-2-amine also makes it an attractive scaffold for medicinal chemists to explore structure-activity relationships (SAR). By modifying the substituents on the pyridine and phenyl rings, researchers can fine-tune the compound's biological activity and selectivity. For instance, introducing additional functional groups or altering the position of existing substituents can enhance binding affinity to specific receptors or improve metabolic stability.

In addition to its pharmacological properties, the synthetic accessibility of 5-(3-Methoxyphenyl)pyridin-2-amine is another factor contributing to its appeal in drug discovery. The compound can be synthesized through well-established organic reactions, such as Suzuki coupling and reductive amination. This ease of synthesis allows for rapid generation of analogs for further optimization.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While no clinical trials specifically focusing on 5-(3-Methoxyphenyl)pyridin-2-amine have been reported as of 2023, several related compounds derived from this scaffold are currently undergoing clinical evaluation. For example, a derivative with enhanced selectivity for serotonin receptors is being tested for its efficacy in treating major depressive disorder (MDD).

The future outlook for 5-(3-Methoxyphenyl)pyridin-2-amine is promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic options.

In conclusion, 5-(3-Methoxyphenyl)pyridin-2-amine (CAS No. 893738-18-6) represents a promising lead compound with diverse biological activities and potential applications in drug discovery. Its unique chemical structure, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further investigation and development.